Cas no 50964-19-7 (3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline)

• Product Name: 3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline
• CAS No: 50964-19-7
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 2857482
• PubChem ID: 16784585
• Update Time: 2025-04-21

3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• [3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]amine
• AKOS000140046
• EN300-651487
• 3-chloro-4-(3,5-dimethyl-1H-pyrazol-1-yl)aniline
• 50964-19-7
• CS-0282479
• STK351402
• 3-chloro-4-(3,5-dimethylpyrazol-1-yl)aniline

• MDL： MFCD08699362
• Inchi： 1S/C11H12ClN3/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12/h3-6H,13H2,1-2H3
• InChI Key： KGQHBHZKVGKFPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C)=CC(C)=N1)N

Computed Properties

• Exact Mass: 221.0719751Da
• Monoisotopic Mass: 221.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų